Cas no 91934-77-9 ((5α,11β)-11-[4-(Dimethylamino)phenyl]-5-hydroxy-estr-9-ene-3,17-dione Cyclic 3-(1,2-Ethanediyl Acetal))

(5α,11β)-11-[4-(Dimethylamino)phenyl]-5-hydroxy-estr-9-ene-3,17-dione Cyclic 3-(1,2-Ethanediyl Acetal) structure
91934-77-9 structure
Product Name:(5α,11β)-11-[4-(Dimethylamino)phenyl]-5-hydroxy-estr-9-ene-3,17-dione Cyclic 3-(1,2-Ethanediyl Acetal)
CAS No:91934-77-9
MF:C28H37NO4
MW:451.597688436508
CID:827158
Update Time:2023-11-18

(5α,11β)-11-[4-(Dimethylamino)phenyl]-5-hydroxy-estr-9-ene-3,17-dione Cyclic 3-(1,2-Ethanediyl Acetal) Chemical and Physical Properties

Names and Identifiers

    • (5α,11β)-11-[4-(Dimethylamino)phenyl]-5-hydroxy-estr-9-ene-3,17-dione Cyclic 3-(1,2-Ethanediyl Acetal)
    • (5α,11β)-11-[4-(Dimethylamino)phenyl]-5-hydroxy-estr-9-ene-3,17-dione Cyclic 3-(1,2-Ethanediyl Aceta
    • (5Α,11Β)-11-[4-(DIMETHYLAMINO)PHENYL]-5-HYDROXY-ESTR-9-ENE-3,17-DIONE CYCLIC 3-(1,2-ETHANEDIYL ACETAL),WHITE SOLID
    • (5α,11β)-11-[4-(Dimethylamino)phenyl]-5-hydroxy-estr-9-ene-3,17-dione Cyclic 3-(1,2-Ethanediyl...
    • (5
    • A,11
    • CID 131698774
    • (5alpha,11beta)-11-[4-(Dimethylamino)phenyl]-5-hydroxyestr-9-ene-3,17-dione cyclic 3-(1,2-ethanediyl acetal)
    • Estr-9-ene-3,17-dione, 11-[4-(dimethylamino)phenyl]-5-hydroxy-, cyclic 3-(1,2-ethanediyl acetal), (5α,11β)-
    • Inchi: 1S/C28H37NO4/c1-26-16-21(18-4-6-19(7-5-18)29(2)3)25-20(22(26)8-9-24(26)30)10-12-27(31)17-28(13-11-23(25)27)32-14-15-33-28/h4-7,20-22,31H,8-17H2,1-3H3/t20-,21+,22+,26-,27-/m0/s1
    • InChI Key: RUQVJLDZKPZLIG-JBUKQTOJSA-N
    • SMILES: O[C@@]12CC3(CCC1=C1[C@@H](C4C=CC(=CC=4)N(C)C)C[C@]4(C)C(CC[C@@H]4[C@@H]1CC2)=O)OCCO3

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 2
  • Complexity: 837
  • Topological Polar Surface Area: 59

Experimental Properties

  • Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 633.8±55.0 °C(Predicted)
  • Solubility: Insuluble (4.2E-3 g/L) (25 ºC),
  • pka: 14.68±0.60(Predicted)
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